1-(3-Methoxyphenyl)-3-methyl-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 2-(3-methoxyphenyl)-5-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C12H12N2O3/c1-8-6-11(12(15)16)14(13-8)9-4-3-5-10(7-9)17-2/h3-7H,1-2H3,(H,15,16)
• InChI Key: MDACRGDBERMROF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)O)C2=CC(=CC=C2)OC
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

1-(3-Methoxyphenyl)-3-methyl-1H-pyrazole-5-carboxylic acid, also known as MPPCA, is a chemical compound with potential applications in scientific research. MPPCA has been studied for its mechanism of action, biochemical and physiological effects, and potential use in laboratory experiments. In

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of pyrazole derivatives like 1-(3-Methoxyphenyl)-3-methyl-1H-pyrazole-5-carboxylic acid often involves regiospecific reactions, where X-ray crystallography plays a crucial role in unambiguously determining the structure of the synthesized compounds. This process is vital for confirming the identity of regioisomers in pyrazole chemistry (Kumarasinghe, Hruby, & Nichol, 2009).

• The complex hydrogen-bonded framework structures in pyrazole derivatives, like the ones seen in 1-(4-methoxyphenyl)-1H-pyrazole-3,4-dicarbohydrazide, highlight the significance of multiple hydrogen-bond types in the solid state of these compounds, which is a key aspect in their structural analysis (Asma, Kalluraya, Yathirajan, Rathore, & Glidewell, 2018).

Synthesis and Characterization

• The synthesis and characterization of pyrazole derivatives are crucial for exploring their potential applications. This involves analyzing their molecular structures and properties using various spectroscopic methods, such as FT-IR, FT-NMR, and X-ray diffraction. These methods provide a comprehensive understanding of the molecular structure and functional groups present in compounds like 1-(3-Methoxyphenyl)-3-methyl-1H-pyrazole-5-carboxylic acid (Yıldırım & Kandemirli, 2006).

• The exploration of synthesis methods for pyrazole derivatives also includes the investigation of their nonlinear optical properties. This can involve a combined experimental and theoretical approach to understand the electronic structure and potential applications in fields like optoelectronics (Ö. Tamer, Dege, Avcı, Atalay, İlhan, & Çadir, 2015).

Molecular and Crystal Structure Studies

• Understanding the molecular and crystal structures of pyrazole derivatives is essential for their application in scientific research. X-ray powder diffraction data, for example, are used to determine the crystal structure of these compounds, which is vital for their application in the synthesis of other important molecules (Wang, Suo, Zhang, Hou, & Li, 2017).

• The study of pyrazole derivatives also involves exploring their tautomerism and hydrogen bonding. This is crucial for understanding their chemical behavior and potential applications in various scientific fields, such as materials science and pharmaceutical research (Cornago, Cabildo, Claramunt, Bouissane, Pinilla, Torres, & Elguero, 2009).